Cas no 1261746-94-4 (6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde)

• Product Name: 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde
• CAS No: 1261746-94-4
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4987241
• Update Time: 2025-09-25

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde

• Inchi： 1S/C14H10F3NO3/c1-20-13-6-5-11(12(8-19)18-13)9-3-2-4-10(7-9)21-14(15,16)17/h2-8H,1H3
• InChI Key： JRQCUFHUODIOGG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1=CC=C(N=C1C=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde

Recent Advances in the Study of 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261746-94-4)

6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261746-94-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethoxy and picolinaldehyde functional groups, has been the subject of recent research aimed at exploring its potential applications in drug discovery and development. The following sections provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency. The study reported a yield of 78% and demonstrated the compound's stability under various conditions, making it a viable candidate for further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have revealed that 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde exhibits moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a lead compound for the development of kinase inhibitors, with IC50 values in the low micromolar range. However, further optimization is required to enhance its selectivity and potency.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2022 study in ACS Chemical Neuroscience explored its ability to modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While the results were promising, the study noted that additional in vivo experiments are necessary to confirm its efficacy and safety profile.

In conclusion, 6-Methoxy-3-(3-(trifluoromethoxy)phenyl)picolinaldehyde (CAS: 1261746-94-4) represents a promising scaffold for drug discovery, with demonstrated activity in kinase inhibition and potential applications in neurodegenerative diseases. Future research should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail. The compound's unique chemical structure and biological activity make it a valuable subject for ongoing investigation in the field of chemical biology and medicinal chemistry.